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Compound of Interest

Compound Name: 2-Ethynylfuran

Cat. No.: B098707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-ethynylfuran, a heterocyclic

compound of interest in organic synthesis and medicinal chemistry. This document details its

chemical identity, safety information, and a detailed experimental protocol for its synthesis via

Sonogashira coupling. Furthermore, it explores the potential biological activities and reactivity

of 2-ethynylfuran, offering insights for its application in research and drug development.
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Property Value Reference

Chemical Name 2-Ethynylfuran

Synonyms 2-Furanylacetylene

CAS Number 18649-64-4 [1]

Molecular Formula C₆H₄O

Molecular Weight 92.09 g/mol

Structure

Physical and Chemical Properties
Property Value

Appearance Not specified (likely a liquid)

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility Not specified

Safety and Handling
2-Ethynylfuran is a chemical that requires careful handling in a laboratory setting. The

following safety information is derived from safety data sheets (SDS) for similar furan and

alkyne compounds, as a specific SDS for 2-ethynylfuran was not readily available.

Researchers should always consult the specific SDS for any chemical before use.

Hazard Statements:
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Highly flammable liquid and vapor.

May be harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Keep container tightly closed.

Ground/bond container and receiving equipment.

Use explosion-proof electrical/ventilating/lighting equipment.

Use only non-sparking tools.

Take precautionary measures against static discharge.

Wash skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.

IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
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The primary method for the synthesis of 2-ethynylfuran is the Sonogashira cross-coupling

reaction. This reaction involves the coupling of a vinyl or aryl halide with a terminal alkyne,

catalyzed by a palladium-copper system. A two-step procedure is typically employed for the

synthesis of 2-ethynylfuran, starting from the readily available 2-bromofuran.

Step 1: Sonogashira Coupling of 2-Bromofuran with
Trimethylsilylacetylene
This step introduces the ethynyl group in a protected form using trimethylsilylacetylene, which

is a safer and easier-to-handle alternative to acetylene gas.

Reaction Scheme:

2-Bromofuran

2-(Trimethylsilylethynyl)furan

Sonogashira Coupling

Trimethylsilylacetylene

Pd(PPh₃)₂Cl₂
CuI

Base (e.g., DIPEA)

2-(Trimethylsilylethynyl)furan

2-Ethynylfuran

Deprotection

Base (e.g., K₂CO₃)
or Fluoride source (e.g., TBAF)
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2-Ethynylfuran

In vitro Cytotoxicity Assays
(e.g., MTT, XTT on cancer cell lines)

Enzyme Inhibition Assays
(e.g., COX-1, COX-2, Kinases)

Determine IC₅₀ values

Mechanism of Action Studies
(e.g., Western Blot, qPCR)

Determine IC₅₀ or Kᵢ values

Identify affected signaling pathways

In vivo studies
(Animal models)

Evaluate efficacy and toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Ethynylfuran

Furan Ring
(Diene)

Ethynyl Group
(Dienophile/Alkyne)

[4+2] Cycloaddition
(Diels-Alder) [2+2] Cycloaddition [3+2] Dipolar Cycloaddition

(Click Chemistry) Other Alkyne Reactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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